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Compound of Interest

Compound Name: Digallic Acid

Cat. No.: B1670570

An In-depth Technical Guide to Digallic Acid: Nomenclature, Properties, and Scientific
Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Digallic acid is a polyphenolic compound that belongs to the class of hydrolysable tannins. It is
a depside, meaning it is an ester formed from two or more carboxylic acid molecules, which in
this case are gallic acid. Found in various plants, such as Pistacia lentiscus, it is also a key
component of tannic acid.[1] Digallic acid has garnered significant interest in the scientific
community for its diverse biological activities, including antioxidant, pro-apoptotic, and antiviral
properties.[2][3] This technical guide provides a comprehensive overview of the synonyms for
digallic acid used in scientific literature, its physicochemical properties, and detailed insights
into its biochemical mechanisms of action.

Nomenclature and Synonyms

Consistent identification of chemical compounds is critical in scientific research. Digallic acid is
referred to by a variety of names and identifiers in literature and chemical databases. The
following table summarizes its key synonyms and identifiers for unambiguous reference.
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Identifier Type Identifier Name/Value

3,4-dihydroxy-5-[(3,4,5-
trihydroxybenzoyl)oxy]benzoic acid[3]

Preferred IUPAC Name

m-Digallic acid, Gallic acid 3-monogallate, m-
Common Synonyms o
Galloylgallic acid[4]

CAS Registry Number 536-08-3[3]

Gallic acid 5,6-dihydroxy-3-carboxyphenyl
Other Names

ester[5]
3,4-Dihydroxy-5-((3,4,5-
trihydroxybenzoyl)oxy)benzoic acid
Digallate[3]
Digalloyl ester[3]
Commercial Identifiers NSC 59263, NSC-59263|2]

PubChem CID: 341, ChEBI: 30814,
ChemSpider: 334[3]

Database IDs

Physicochemical Properties

The physicochemical properties of digallic acid are fundamental to its biological activity and
are crucial for applications in drug development and experimental biology. Key properties are
summarized below.
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Property Value

Molecular Formula C14H1009[2]

Molecular Weight 322.22 g/mol [2][4]

Melting Point ~267-269 °C

Solubility Solub.lc'e in DMSO and Methanol.[2] Water
solubility: 0.5 g/L at 25 °C.

pKa 4.11 £ 0.10 (Predicted)

InChl Key COVFEVWNJUOYRL-UHFFFAOYSA-N[2]

C1=C(C=C(C(=C10)0)0)C(=0)0C2=CC(=CC(
=C20)0)C(=0)0[4]

Canonical SMILES

Relationship to Gallic Acid and Gallotannins

Digallic acid is structurally and biosynthetically related to gallic acid and larger gallotannins. It
is a dimer of gallic acid units linked by an ester (depside) bond. Gallotannins are more complex
polymers composed of multiple gallic acid and digallic acid units esterified to a central polyol
core, typically glucose.[1] The enzyme tannase can be used to produce digallic acid from
gallotannins or to hydrolyze digallic acid into two molecules of gallic acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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